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Compound of Interest

Compound Name: Cycostat

Cat. No.: B7790849 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals investigating poor flock performance in poultry despite the use of

Cycostat® (robenidine).

Frequently Asked Questions (FAQs)
Q1: What is Cycostat® and how does it work?

Cycostat® contains the active ingredient robenidine hydrochloride, a synthetic chemical

anticoccidial. It is effective against various species of Eimeria, the protozoan parasite that

causes coccidiosis. Robenidine works by arresting the development of the first-generation

schizonts of Eimeria tenella, preventing the formation of merozoites.[1] It may also have an

effect on gametogony.[1] Its unique guanidine structure means that cross-resistance with other

chemical classes of anticoccidials is unlikely.

Q2: What is the recommended dosage and withdrawal period for Cycostat®?

The recommended dosage for Cycostat® is 33 parts per million (PPM) in the feed.[1] There is

a mandatory 5-day withdrawal period before slaughter to ensure that no drug residues are

present in the meat.[2] It should not be fed to chickens producing eggs for human consumption.

[2]

Q3: Can Eimeria develop resistance to Cycostat®?
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Yes, resistance to robenidine has been documented in Eimeria tenella.[3][4] The continuous

use of any single anticoccidial drug can lead to the selection of resistant strains.[5] To mitigate

this, rotation programs with other anticoccidials are often recommended.[5]

Q4: What are the common signs of a coccidiosis outbreak?

Clinical signs of coccidiosis include diarrhea (which may be bloody or watery), reduced feed

and water intake, weight loss, lethargy, and ruffled feathers.[6] Post-mortem examination may

reveal small, deep, dotted lesions (petechiae) on the intestinal wall.[6][7]

Troubleshooting Guide: Poor Flock Performance
If you are experiencing poor flock performance despite using Cycostat®, follow this step-by-

step guide to identify the potential cause.

Step 1: Verify Coccidiosis Diagnosis

Poor performance can be due to various factors. It is crucial to confirm that coccidiosis is the

primary issue.

Differential Diagnosis: Coccidiosis is often confused with necrotic enteritis, which is caused

by the bacterium Clostridium perfringens. Necrotic enteritis can be triggered by the intestinal

damage caused by coccidiosis.[6] A differential diagnosis is essential for correct treatment.

Action: Perform necropsies on several affected birds and compare the intestinal lesions

with the descriptions in the table below.

Action: Consider a Gram stain of mucosal scrapings to look for the large, gram-positive

rods characteristic of Clostridium perfringens.[5]

Oocyst Counts: While not always directly correlated with the severity of clinical disease,

oocyst per gram (OPG) counts in the feces or litter can indicate the level of parasitic

challenge.

Action: Collect fecal or litter samples for OPG analysis. A significant increase in OPG

counts from baseline may indicate a problem.

Step 2: Investigate Potential Drug Failure
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If coccidiosis is confirmed, consider the following reasons for Cycostat® ineffectiveness:

Drug Resistance: As mentioned, resistance to robenidine is possible.

Action: If resistance is suspected, an Anticoccidial Sensitivity Test (AST) can be performed

by a specialized laboratory to determine the efficacy of Cycostat® and other

anticoccidials against the specific Eimeria strain from your flock.

Incorrect Dosage: Errors in feed mixing can result in sub-optimal levels of Cycostat® in the

feed.

Action: Have the feed analyzed to confirm that the concentration of robenidine is at the

recommended 33 PPM.

Step 3: Evaluate Flock Management and Environmental Factors

Suboptimal management practices can exacerbate coccidiosis and reduce the effectiveness of

any anticoccidial program.

Litter Management: Oocysts sporulate and become infective in warm, moist litter.[8]

Action: Ensure litter is kept dry, with a moisture level between 20-25%.[9] Check for and

repair any water line leaks. Poor litter management can reduce the effectiveness of

anticoccidial vaccines and drugs.[9]

Biosecurity: Introducing new pathogens or resistant coccidia from outside sources can lead

to outbreaks.

Action: Review and enforce strict biosecurity protocols, including controlling access to

poultry houses and proper sanitation of equipment and personnel.[10][11]

Stocking Density: Overcrowding can increase the concentration of oocysts and facilitate

disease transmission.[11]

Action: Ensure that stocking densities are within recommended guidelines.

Step 4: Assess Overall Flock Health
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Immunosuppressed birds are more susceptible to disease.

Concurrent Diseases: Other diseases can weaken the birds' immune systems, making them

more vulnerable to coccidiosis.

Nutritional Deficiencies: Inadequate nutrition can impair immune function and overall health.

[12]

Action: Review the flock's health status, vaccination program, and nutritional plan to

identify any potential underlying issues.

Data Presentation
Table 1: Cycostat® (Robenidine) Specifications

Parameter Value Reference

Active Ingredient Robenidine Hydrochloride [1]

Recommended Dosage 33 PPM in feed [1]

Withdrawal Period 5 days before slaughter [2]

Target
First-generation schizonts of

Eimeria
[1]

Table 2: Differential Diagnosis of Coccidiosis and Necrotic Enteritis
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Feature Coccidiosis Necrotic Enteritis

Causative Agent Eimeria spp. (protozoa)
Clostridium perfringens

(bacteria)

Clinical Signs
Diarrhea (can be bloody),

weight loss, lethargy

Sudden increase in mortality,

depression, diarrhea

Intestinal Lesions
Small, deep, dotted petechiae

on the intestinal wall

Extensive, superficial

hemorrhages; tan to yellow

pseudomembrane

Intestinal Wall Often thickened
Thinned and distended with

gas

Microscopic Findings
Eimeria oocysts in feces or

intestinal scrapings

Large, gram-positive rods in

mucosal scrapings

Table 3: Key Poultry Performance Metrics

Metric Description Typical Broiler FCR

Feed Conversion Ratio (FCR)
Feed consumed / Weight

gained
1.6 - 2.0

Average Daily Gain (ADG) Average weight gain per day Varies by age and genetics

Mortality Rate
Percentage of birds that die

during the production cycle
Varies

Note: FCR can be influenced by genetics, feed quality, and management.[12][13][14] A lower

FCR indicates better feed efficiency.[13][14]

Experimental Protocols
Protocol 1: Oocyst Per Gram (OPG) Counting (McMaster Method)

Sample Collection: Collect fresh fecal or litter samples from multiple locations within the

poultry house.
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Sample Preparation:

Weigh 2 grams of the pooled fecal/litter sample.

Add the sample to a container with 58 ml of a flotation solution (e.g., saturated salt

solution).

Mix thoroughly to create a uniform suspension.

Filling the McMaster Slide:

Immediately after mixing, use a pipette to draw up the suspension.

Fill one chamber of the McMaster slide with the suspension.

Microscopic Examination:

Allow the slide to sit for 5 minutes to allow the oocysts to float to the top.

Examine the slide under a microscope at 100x magnification.

Count the number of oocysts within the grid of the chamber.

Calculation:

OPG = (Number of oocysts counted x 100) / 2

The factor of 100 is a multiplication factor for the volume of the McMaster chamber.

Visualizations
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Caption: Troubleshooting workflow for poor flock performance.
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Caption: Simplified life cycle of Eimeria.
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Caption: Site of action for different anticoccidials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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